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Compound of Interest

Compound Name: Urea ammonium nitrate

Cat. No.: B1144233 Get Quote

This technical support center provides troubleshooting guidance for researchers, scientists,

and drug development professionals encountering foliage damage in experimental plots

following the application of Urea Ammonium Nitrate (UAN) solutions.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
1. What are the typical symptoms of UAN-induced foliage damage?

Foliage damage from UAN spray, often referred to as "leaf burn" or "scorch," typically manifests

as:

Necrosis: Brown to black dead tissue on the leaves.[1]

Chlorosis: Yellowing of the leaf tissue.

Leaf Tip Burn: The tips of the leaves appear scorched or burnt.

Stunting: Overall plant growth may be reduced.[1]

Irregularly-shaped lesions: Brown, tan, or bleached spots on the leaves where the UAN

solution has made contact.[1]
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Symptoms are usually visible within 24 to 48 hours of application.[2] Under hot and dry

conditions, darkened leaf tissue can appear within a few hours.[2]

2. What are the primary causes of UAN foliage damage in experimental plots?

Several factors can contribute to UAN-induced phytotoxicity:

High Application Rates: Exceeding recommended nitrogen (N) rates for the specific crop and

growth stage is a primary cause of leaf burn.[2]

Timing of Application: Applying UAN to more mature plants, especially after the V7 growth

stage in corn, can lead to significant leaf burn and potential yield reduction.[1][2]

Environmental Conditions: Hot, dry, and sunny weather increases the rate of salt

concentration on the leaf surface, leading to more severe burn.[2] Applying UAN to wet

leaves or in the presence of dew can also increase damage.

Adjuvants and Tank Mixes: The inclusion of certain herbicides, surfactants, or crop oils in a

tank mix with UAN can increase the risk and severity of foliage damage.[2]

UAN Concentration: Higher concentrations of UAN in the spray solution are more likely to

cause damage.

3. How can I mitigate UAN foliage damage in my experimental plots?

Several strategies can be employed to minimize the risk of UAN-induced leaf burn:

Optimize Application Timing: Apply UAN earlier in the vegetative growth stages. For corn, it

is recommended to not exceed 90 lb N/acre at the V3-V4 stage and 60 lb N/acre at the V7

stage.[1][2]

Dilution: Diluting UAN with water in a 1:1 ratio can significantly reduce the risk of leaf scorch.

Appropriate Nozzle Selection: Using streamer or drop nozzles to direct the UAN solution to

the soil and away from the plant whorl and leaves can minimize contact and subsequent

burn.
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Favorable Weather Conditions: Apply UAN during cooler, overcast, and less windy

conditions. An impending rain shower can help wash the UAN off the leaves and into the soil.

Avoid Certain Tank Mixes: Exercise caution when tank-mixing UAN with other

agrochemicals, especially those containing surfactants or oils, as this can enhance leaf burn.

Always perform a jar test to check for compatibility.

4. Will foliage damage from UAN application impact my experimental results and yield?

The impact on yield depends on the severity of the damage and the growth stage of the crop at

the time of application.

Minor Damage: If the leaf burn is minimal and occurs early in the vegetative stages, the plant

can often recover with little to no impact on final yield.[1]

Severe Damage: Extensive leaf burn, especially on the upper leaves of the plant closer to

reproductive stages, can significantly reduce photosynthetic capacity and lead to yield loss.

[1][2] Protecting the flag leaf in small grains is crucial.

Data on UAN Application Rates and Potential for
Foliage Damage
The following table summarizes data from various studies on the application of UAN and the

observed effects on crop foliage. This information can be used as a guide for planning

experiments and troubleshooting unexpected damage.
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Crop Growth Stage

UAN
Application
Rate (lbs
N/acre)

Observed
Foliage
Damage

Potential
Impact on
Yield

Corn V3 > 60
Increased

phytotoxic effects

Damage was not

permanent and

did not adversely

affect stand or

yield

Corn > V3 120
Worse plant

damage

Some yield

depression

occurred

Corn V7
> 60 (with

atrazine)

Increased plant

stunting and leaf

damage

Yields were

reduced

Corn V8
30 (10 gal/ac of

28% UAN)

Moderate to

excessive leaf

burn

Potential for yield

decrease

Wheat -

>10% N in UAN

solution (without

surfactant)

Leaf scorching

within 24 hours
Not specified

Wheat -

>4% N in urea

solution (with

surfactant)

Leaf scorching

within 3 days
Not specified

Experimental Protocols
Protocol 1: Assessing UAN Phytotoxicity on Crop Foliage

Objective: To quantitatively assess the level of foliage damage caused by different

concentrations and application methods of UAN.

Materials:
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Experimental plots with the target crop at the desired growth stage.

UAN solution (e.g., 28% or 32% N).

Calibrated sprayer with different nozzle types (e.g., flat fan, streamer).

Distilled water for dilutions.

Personal Protective Equipment (PPE).

High-resolution camera for image capture.

Image analysis software (e.g., ImageJ) or a visual rating scale.

Methodology:

Plot Design: Establish a randomized complete block design with multiple replications for

each treatment. Include an untreated control group.

Treatments: Prepare different concentrations of UAN solution (e.g., 100% UAN, 50%

UAN:50% water, 25% UAN:75% water). Also, include different application methods as

variables (e.g., broadcast spray with flat fan nozzles vs. directed spray with streamer

nozzles).

Application: Apply the treatments to the plots at a consistent time of day and under recorded

environmental conditions (temperature, humidity, wind speed).

Damage Assessment:

Visual Rating: At 24, 48, and 72 hours post-application, visually assess the percentage of

leaf area damaged on a representative sample of plants from each plot using a 0-100%

scale (0 = no damage, 100% = complete necrosis of the leaf).

Image Analysis: Capture high-resolution images of the leaves from each treatment. Use

image analysis software to quantify the necrotic and chlorotic areas relative to the total

leaf area.
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Data Analysis: Analyze the data using ANOVA to determine significant differences in foliage

damage between the treatments.

Protocol 2: Evaluating Mitigation Strategies for UAN-Induced Foliage Damage

Objective: To determine the effectiveness of different mitigation strategies in reducing UAN-

induced leaf burn.

Materials:

Same as Protocol 1.

Adjuvants or other products to be tested for their mitigation potential.

Methodology:

Plot Design: Similar to Protocol 1, establish a randomized complete block design.

Treatments:

Control (untreated).

UAN applied at a rate known to cause moderate damage (positive control).

UAN applied with different mitigation strategies, such as:

Dilution with water (e.g., 1:1 ratio).

Application with streamer nozzles.

Co-application with a potential mitigating adjuvant.

Application: Apply all treatments under the same environmental conditions.

Damage Assessment: Use the same visual rating and/or image analysis methods as

described in Protocol 1 to quantify foliage damage at set time points after application.

Yield Data: Harvest the plots at the end of the growing season and measure the yield for

each treatment.
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Data Analysis: Analyze both the foliage damage data and the yield data to determine which

mitigation strategies significantly reduced leaf burn and protected yield.
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Caption: Mechanism of UAN-induced leaf burn.
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Caption: Troubleshooting workflow for UAN foliage damage.
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Caption: Decision tree for mitigating UAN foliage damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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